N-(4-fluorobenzyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C19H23FN4O2/c1-14-11-18(26)24(19(22-14)23-9-3-2-4-10-23)13-17(25)21-12-15-5-7-16(20)8-6-15/h5-8,11H,2-4,9-10,12-13H2,1H3,(H,21,25)
• InChI Key: UQWSSQCTFKXZSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=N1)N2CCCCC2)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H23FN4O2
• Molecular Weight: 358.4 g/mol

Description

N-(4-fluorobenzyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H23FN4O2 and its molecular weight is 358.417. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Elucidation

Researchers have explored the synthesis of compounds involving piperidine and pyrimidine derivatives, focusing on their structural elucidation through spectroscopic methods. For instance, Klimova et al. (2013) investigated the three-component reaction of tautomeric amidines with 3-ferrocenylmethylidene-2,4-pentanedione, leading to the formation of pyrimidine and piperidone derivatives, alongside polymeric coordination complexes of potassium ferrocenyl(hexahydro)pyrimidoxides, with their structures confirmed by IR, 1H- and 13C-NMR spectroscopy, mass spectrometry, and elemental analysis (Klimova, Flores‐Álamo, Klimova, Sandra Cortez Maya, & Beletskaya, 2013).

Pharmacological Evaluation

Several studies have focused on the pharmacological properties of compounds structurally related to N-(4-fluorobenzyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide. Garner et al. (2015) characterized the preclinical pharmacodynamic and pharmacokinetic properties of CERC‐301, a selective N-methyl-D-aspartate (NMDA) receptor subunit 2B antagonist, demonstrating its potential for clinical applications in major depressive disorder (Garner et al., 2015).

Antimicrobial Activity

Research on antimicrobial activity is another significant area of application. Anuse et al. (2019) synthesized and evaluated the antimicrobial activity of substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives, revealing their potential against resistant bacterial strains (Anuse, Suraj N. Mali, Thorat, Yamgar, & Chaudhari, 2019).

Anti-Cancer Activity

The synthesis and evaluation of fluoro-substituted compounds for anti-cancer activity is also a key application. Hammam et al. (2005) synthesized novel fluoro-substituted benzo[b]pyran derivatives, demonstrating their anti-lung cancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Mechanism of Action

Target of Action

It’s known that the compound has shown significant activity against the lymphocytic choriomeningitis virus (lcmv) .

Mode of Action

F3406-9723 inhibits LCMV cell entry by specifically interfering with the pH-dependent fusion in the endosome compartment . This fusion is mediated by the LCMV glycoprotein GP2 and is required to release the virus ribonucleoprotein into the cell cytoplasm to initiate transcription and replication of the virus genome . The compound has been found to interact with residue M437 within the transmembrane domain of GP2, which is critical for virus susceptibility to F3406-9723 .

Biochemical Pathways

The compound’s interference with the ph-dependent fusion process in the endosome compartment suggests it may impact pathways related to viral entry and replication .

Result of Action

The primary result of F3406-9723’s action is the inhibition of LCMV cell entry, thereby preventing the initiation of transcription and replication of the virus genome . This suggests that the compound could have potential antiviral applications.

Action Environment

Factors such as ph levels in the endosome compartment are crucial for the compound’s mode of action .